Cas no 2308469-93-2 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidohexanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidohexanoic acid
• CAS No: 2308469-93-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6441453
• PubChem ID: 165569916
• Update Time: 2025-05-20

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidohexanoic acid
• EN300-1581285
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]hexanoic acid
• 2308469-93-2

• Inchi： 1S/C28H36N2O5/c1-5-10-18(15-25(31)32)29-26(33)24(16-28(2,3)4)30-27(34)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23-24H,5,10,15-17H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)/t18-,24?/m0/s1
• InChI Key： WTEYHAHQCWKFNQ-VEXWJQHLSA-N
• SMILES： O(C(NC(C(N[C@H](CC(=O)O)CCC)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidohexanoic acid

Introduction to (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidohexanoic Acid (CAS No. 2308469-93-2)

The compound (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidohexanoic acid, identified by its CAS number 2308469-93-2, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups, including the 9H-fluoren-9-ylmethoxycarbonyl moiety and the chiral center at the 3S position, contributes to its unique chemical properties and biological activity.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. Chirality plays a crucial role in the biological activity of many drugs, and the presence of a single stereocenter can dramatically influence the efficacy and selectivity of a therapeutic agent. The compound in question, with its well-defined stereochemistry, offers a promising platform for the design of novel drugs that target specific biological pathways with high precision.

The (9H-fluoren-9-ylmethoxycarbonyl group is particularly noteworthy due to its ability to enhance the solubility and stability of peptide-like molecules. This feature is especially valuable in the development of peptide-based drugs, which often face challenges related to poor bioavailability and rapid degradation. By incorporating this moiety into the molecular structure, researchers can improve the pharmacokinetic properties of their drug candidates, making them more effective in clinical settings.

Recent studies have highlighted the potential of this compound as a building block for more complex molecules. For instance, researchers have explored its use in the synthesis of protease inhibitors, which are critical for treating a variety of diseases, including cancer and infectious disorders. The ability to modulate the activity of proteases through precise structural modifications has opened up new avenues for therapeutic intervention.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, allows chemists to construct the desired molecule with remarkable precision. These synthetic methodologies not only enhance the efficiency of drug development but also contribute to the sustainability of chemical processes by minimizing waste and reducing environmental impact.

Beyond its synthetic significance, this compound has shown promising biological activity in preclinical studies. Initial research indicates that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings are particularly exciting because they suggest that derivatives of this molecule could serve as lead compounds for new therapeutic agents. Further investigation is warranted to fully elucidate its mechanism of action and explore its potential in treating human diseases.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Advanced computational methods allow researchers to predict how different structural modifications will affect biological activity without resorting to extensive experimental testing. This approach not only accelerates drug discovery but also provides valuable insights into the relationship between molecular structure and function.

In conclusion, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidohexanoic acid (CAS No. 2308469-93-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure, characterized by the presence of a chiral center and specific functional groups such as (9H-fluoren-9-ylmethoxycarbonyl), makes it a versatile tool for drug development. With ongoing research exploring its potential applications in treating various diseases, this compound is poised to play a crucial role in future medical advancements.